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Compound of Interest

Compound Name: cis-3-Hexenyl Acetate-d2

Cat. No.: B12368711

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the proper
disposal of cis-3-Hexenyl Acetate-d2. Adherence to these procedures is critical for ensuring
laboratory safety and environmental compliance. The disposal guidelines for cis-3-Hexenyl
Acetate-d2 are analogous to its non-deuterated counterpart, cis-3-Hexenyl Acetate, which is
classified as a flammable liquid.

Key Safety and Hazard Information

It is imperative to handle cis-3-Hexenyl Acetate-d2 in accordance with its classification as a
hazardous substance. This compound is a flammable liquid and vapor.[1][2] Always consult the
Safety Data Sheet (SDS) for complete safety information before handling.

Quantitative Data Summary
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Property Value Source
Chemical Class Flammable Liquid, Category 3 [3]
Flash Point 57 °C/134.6 °F [2]
Boiling Point 75-76°C /167 - 168.8 °F [2]
Vapor Pressure 2 mm Hg at 25 °C [1]
Density 0.897 g/mL at 25 °C

Disposal Workflow Diagram

The following diagram outlines the decision-making process and steps for the safe disposal of
cis-3-Hexenyl Acetate-d2.
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Caption: Workflow for the proper disposal of cis-3-Hexenyl Acetate-d2.
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Detailed Disposal Protocol

This protocol provides a step-by-step methodology for the safe disposal of cis-3-Hexenyl
Acetate-d2.

Personal Protective Equipment (PPE)

Before handling the chemical waste, ensure you are wearing appropriate PPE:
o Gloves: Wear protective gloves (e.g., nitrile).
o Eye Protection: Use safety glasses or goggles.[3]

o Lab Coat: A standard lab coat is required to protect against skin contact.[3]

Waste Segregation and Collection

e Do Not Mix: Do not mix cis-3-Hexenyl Acetate-d2 waste with other waste streams,
especially incompatible materials like oxidizing agents.

o Designated Container: Collect the waste in a designated, properly labeled hazardous waste
container. The container must be in good condition, compatible with the chemical, and have
a secure, tight-fitting lid.[3]

e Labeling: The waste container must be clearly labeled with:
o The full chemical name: "cis-3-Hexenyl Acetate-d2"
o The words "Hazardous Waste"
o The primary hazard: "Flammable Liquid"

o The date accumulation started.

Spill Management

In the event of a spill, follow these procedures:
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» Eliminate Ignition Sources: Immediately remove all sources of ignition, including sparks,
open flames, and hot surfaces.[1][4] Use non-sparking tools for cleanup.[2][3]

e Ventilate the Area: Ensure adequate ventilation.

e Containment: For small spills, absorb the liquid with an inert material such as dry clay, sand,
or diatomaceous earth.[1][4]

e Collection: Collect the absorbed material and contaminated soil into a sealed container for
disposal as hazardous waste.[1]

e Prevention: Prevent the spilled material from entering drains, sewers, or water courses.[1][4]

Temporary Storage

o Location: Store the sealed waste container in a cool, well-ventilated area designated for
hazardous waste storage.[2][3] This area should be away from heat and direct sunlight.

e Grounding: To prevent static discharge, ground and bond containers when transferring the
liquid.[3][5]

» Container Integrity: Keep the container tightly closed when not in use.[3][5]

Final Disposal

¢ Regulatory Compliance: All disposal must be conducted in accordance with local, regional,
and national regulations.[1][3]

» Professional Disposal Service: This material and its container must be disposed of as
hazardous waste.[1] Arrange for pickup and disposal through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

e Do Not Dispose in Sink or Trash: Never dispose of cis-3-Hexenyl Acetate-d2 down the
drain or in the regular trash.[1][4] This can create a fire or explosion hazard and contaminate
the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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